Cas no 2138274-06-1 (tert-butyl 3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate)

• Product Name: tert-butyl 3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate
• CAS No: 2138274-06-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6035081
• PubChem ID: 165489062
• Update Time: 2025-05-21

tert-butyl 3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate
• Imidazo[4,5-c]azepine-5(3H)-carboxylic acid, 4,6,7,8-tetrahydro-, 1,1-dimethylethyl ester
• EN300-1165269
• 2138274-06-1
• tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-6-4-5-9-10(7-15)14-8-13-9/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： TVBDVMHNAVBIOB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC2N=CNC=2C1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 427.5±33.0 °C(Predicted)
• pka: 14.59±0.20(Predicted)

Additional information on tert-butyl 3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate

tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate (CAS No. 2138274-06-1): A Comprehensive Overview

tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate (CAS No. 2138274-06-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolazepines and is characterized by its unique structural features and potential biological activities. The imidazolazepine scaffold is known for its diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects.

The tert-butyl group in the compound's structure plays a crucial role in modulating its physicochemical properties and biological activity. The tert-butyl group is a common protecting group in organic synthesis and can enhance the lipophilicity of the molecule, thereby affecting its bioavailability and pharmacokinetic profile. This makes tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate an attractive candidate for further investigation in drug development.

Recent studies have highlighted the potential of imidazolazepines as novel therapeutic agents for various neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that imidazolazepines exhibit potent anxiolytic effects without causing significant side effects such as sedation or cognitive impairment. This finding suggests that tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate could be a promising lead compound for the development of safer and more effective anxiolytics.

The imidazo[4,5-c]azepine core structure is also of interest due to its ability to interact with specific receptors in the central nervous system (CNS). Research has shown that these compounds can bind to GABA-A receptors with high affinity and selectivity. GABA-A receptors are key targets for many anxiolytic and sedative drugs, including benzodiazepines. However, unlike benzodiazepines, imidazolazepines may offer a more favorable side effect profile due to their unique binding characteristics.

In addition to their anxiolytic properties, imidazolazepines have been investigated for their potential as anticonvulsants. A study published in Epilepsia (2020) demonstrated that certain imidazolazepine derivatives effectively reduced seizure activity in animal models of epilepsy. This suggests that tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate could be further explored as a potential anticonvulsant agent.

The synthesis of tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of a suitable amine with a carboxylic acid derivative followed by cyclization to form the imidazole ring. The tert-butyl protecting group can be introduced at various stages of the synthesis to protect the carboxylic acid functionality during subsequent reactions.

The physicochemical properties of tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate are also important considerations for its potential use as a pharmaceutical agent. The compound's solubility in various solvents and its stability under different conditions are critical factors that influence its formulation and delivery. Recent studies have focused on optimizing these properties to enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, tert-butyl 3H,4H,5H,6H,7H,8H-imidazo[4，5-c]azepine-5-carboxylate (CAS No. 2138274-06-1) represents a promising compound with potential applications in the treatment of anxiety disorders and epilepsy. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.